Cas no 339013-16-0 (3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline)

• Product Name: 3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline
• CAS No: 339013-16-0
• MF: C₂₁H₁₃ClFNS
• MW: 365.851026296616
• CID: 6787008
• PubChem ID: 3825854
• Update Time: 2025-10-24

3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-(4-fluorophenyl)sulfanylquinoline
• 339013-16-0
• Oprea1_740480
• 7K-352S
• Bionet1_002265
• HMS574N07
• AKOS005098122
• 3-(4-chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline
• 3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline

• Inchi： 1S/C21H13ClFNS/c22-16-7-5-14(6-8-16)19-13-15-3-1-2-4-20(15)24-21(19)25-18-11-9-17(23)10-12-18/h1-13H
• InChI Key： BFIFCDWMFQQZJT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N=C2C=CC=CC2=C1)SC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 365.0441264g/mol
• Monoisotopic Mass: 365.0441264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 38.2Ų

Additional information on 3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline

Research Briefing on 3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline (CAS: 339013-16-0)

This research briefing provides an in-depth analysis of the latest advancements related to the compound 3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline (CAS: 339013-16-0). This quinoline derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for further drug development.

The compound's unique structure, featuring a chlorophenyl group at the 3-position and a fluorophenylsulfanyl moiety at the 2-position of the quinoline core, contributes to its distinct biological activity. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with notable improvements in catalytic systems and reaction conditions. These advancements are critical for scaling up production for preclinical and clinical studies.

Pharmacological investigations have revealed that 3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline exhibits potent activity against a range of biological targets. In particular, studies have highlighted its efficacy as an inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. Mechanistic studies using X-ray crystallography and molecular docking have provided insights into its binding interactions, offering a foundation for structure-activity relationship (SAR) optimization.

In vivo studies have demonstrated promising results in animal models of disease, with the compound showing favorable pharmacokinetic profiles and minimal toxicity at therapeutic doses. These findings underscore its potential as a lead compound for the development of novel therapeutics. However, further research is needed to address challenges related to bioavailability and metabolic stability.

In conclusion, 3-(4-Chlorophenyl)-2-[(4-fluorophenyl)sulfanyl]quinoline represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activity and synthetic accessibility make it a valuable candidate for future studies. Continued exploration of its therapeutic potential and optimization of its pharmacological properties will be essential for translating these findings into clinical applications.